Cas no 1548476-87-4 (1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1548476-87-4
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6316230
• PubChem ID: 82928536
• Update Time: 2025-05-24

1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• 1548476-87-4
• EN300-1461169
• AKOS021247813

• Inchi： 1S/C11H18N2O2/c1-4-9(5-2)6-13-7-10(11(14)15)8(3)12-13/h7,9H,4-6H2,1-3H3,(H,14,15)
• InChI Key： UJFQWEVCFUTNIK-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(C=1)CC(CC)CC)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid

1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1548476-87-4): An Emerging Compound in Medicinal Chemistry

1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1548476-87-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazole carboxylic acids, which have been extensively studied for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.

The molecular structure of 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid is characterized by a pyrazole ring substituted with a 2-ethylbutyl group at the 1-position and a methyl group at the 3-position. The carboxylic acid moiety at the 4-position imparts additional functional versatility, making this compound a promising candidate for various pharmaceutical applications. Recent studies have highlighted the importance of the pyrazole scaffold in drug discovery, particularly in the development of selective inhibitors for specific enzymes and receptors.

In the context of medicinal chemistry, 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid has shown promising results in preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms, and effective anti-inflammatory drugs are crucial for managing conditions such as arthritis, asthma, and inflammatory bowel disease. Studies have demonstrated that 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid exhibits potent anti-inflammatory activity by inhibiting key inflammatory mediators such as prostaglandins and cytokines.

Beyond its anti-inflammatory properties, 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid has also been investigated for its potential as an analgesic agent. Pain management remains a significant challenge in healthcare, and the development of new analgesics with fewer side effects is an ongoing area of research. Preclinical studies have shown that this compound can effectively reduce pain responses in animal models, suggesting its potential as a novel analgesic agent.

In addition to its therapeutic applications, 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid has been studied for its pharmacokinetic properties. Understanding the absorption, distribution, metabolism, and excretion (ADME) characteristics of a compound is crucial for optimizing its therapeutic efficacy and safety profile. Recent research has provided valuable insights into the pharmacokinetics of 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid, indicating that it has favorable bioavailability and stability, which are essential attributes for a successful drug candidate.

The structural features of 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid also make it an attractive scaffold for further chemical modifications. The presence of multiple functional groups allows for the synthesis of derivatives with enhanced biological activities or improved pharmacological properties. For instance, modifications at the 2-ethylbutyl or methyl substituents can lead to compounds with increased potency or selectivity towards specific targets. This flexibility in chemical design opens up new avenues for drug discovery and development.

In conclusion, 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1548476-87-4) represents a promising compound in medicinal chemistry with potential applications in anti-inflammatory and analgesic therapy. Its unique structural properties and favorable pharmacokinetic profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound holds significant promise for advancing therapeutic options in various medical conditions.